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Compound of Interest

Compound Name: Lofemizole

Cat. No.: B1675019 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of Lofemizole, a compound requiring careful

management due to its potential hazards.

Lofemizole is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and may

cause respiratory irritation.[1] Adherence to strict disposal protocols is crucial to mitigate risks

to personnel and the environment. This guide offers a procedural, step-by-step approach to the

disposal of Lofemizole, aligning with general best practices for hazardous chemical waste

management in a laboratory setting.

Lofemizole: Key Data for Safe Handling
A summary of key quantitative data for Lofemizole is presented below, providing a quick

reference for safety and handling assessments.
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Property Value Source

Molecular Formula C₁₀H₉ClN₂ PubChem[1]

Molecular Weight 192.64 g/mol PubChem[1]

Hazard Statement Codes H302, H315, H319, H335 PubChem[1]

Hazard Classifications

Acute toxicity, oral (Harmful if

swallowed); Skin

corrosion/irritation; Serious eye

damage/eye irritation; Specific

target organ toxicity, single

exposure; Respiratory tract

irritation

PubChem[1]

Experimental Protocols for Disposal
Currently, there are no specific, publicly available experimental protocols for the disposal of

Lofemizole. The following procedure is based on established guidelines for the disposal of

hazardous laboratory chemicals with similar hazard profiles. These steps are designed to

ensure safety and regulatory compliance.

Step-by-Step Disposal Procedure for Lofemizole
Researchers must handle Lofemizole waste as hazardous material. Under no circumstances

should it be disposed of down the drain or in regular trash.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling Lofemizole waste, ensure appropriate PPE is worn, including safety

goggles, chemical-resistant gloves, and a lab coat.

If there is a risk of generating dust or aerosols, a respirator may be necessary.

All handling of Lofemizole waste should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

2. Waste Segregation and Container Selection:
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Lofemizole waste must be segregated from non-hazardous waste and other incompatible

chemical waste streams.

Store Lofemizole waste in a designated, compatible container that is in good condition,

leak-proof, and has a secure, tight-fitting lid. The container should be clearly labeled.

3. Labeling of Waste Containers:

The waste container must be clearly labeled with the words "Hazardous Waste."

The label must also include the full chemical name ("Lofemizole") and a clear description of

its hazards (e.g., "Harmful if Swallowed," "Skin/Eye Irritant," "Respiratory Irritant").

4. Storage of Lofemizole Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.

The SAA should be located at or near the point of generation and away from areas of high

traffic.

Ensure that the storage area is secure and prevents unauthorized access.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the collection and disposal of the

Lofemizole waste.

Follow all institutional and local regulations for hazardous waste pickup and disposal.

6. Decontamination and Spill Cleanup:

In the event of a spill, follow your laboratory's established spill cleanup procedures for

hazardous materials.

Absorbent materials used to clean up a Lofemizole spill must also be treated as hazardous

waste and disposed of in the same manner as the chemical itself.
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Triple rinse any empty containers that held Lofemizole with a suitable solvent. The rinsate

must be collected and disposed of as hazardous waste. After thorough decontamination, the

container can be disposed of as regular trash after defacing the original labels.

Lofemizole Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Lofemizole waste in a laboratory setting.
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Caption: Lofemizole Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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